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Compound of Interest

Compound Name: Lambertellin

Cat. No.: B1674342 Get Quote

Essential Safety and Handling Guide for
Lambertellin
FOR RESEARCH USE ONLY. Not for medicinal or diagnostic use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Lambertellin. The following procedures are

designed to ensure the safe handling, storage, and disposal of this compound and to provide a

clear operational plan for its use in a laboratory setting.
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Property Value Source

CAS Number 28980-51-0 [1]

Molecular Formula C₁₄H₈O₅ [1]

Molecular Weight 256.21 g/mol [1]

Biological Activity

Antibiotic, antifungal, anti-

inflammatory. Modulates

MAPK and NF-κB signaling

pathways.

[1][2]

IC₅₀

3.19 µM for nitric oxide (NO)

production in LPS-stimulated

RAW 264.7 macrophage cells.

[2]

Storage

Store under recommended

conditions as per the

Certificate of Analysis. In the

absence of specific

instructions, store in a cool,

dry, well-ventilated area away

from incompatible substances.

[3]

-

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for Lambertellin is not readily available, the

following PPE recommendations are based on guidelines for handling naphthalenone-class

compounds, which share structural similarities.
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PPE Item Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.
To protect eyes from splashes.

Lab Coat Standard laboratory coat. To protect skin and clothing.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if dust is

generated.

To prevent inhalation of dust or

aerosols.

Operational Plan: Handling and Use
3.1. General Handling

Wash hands thoroughly after handling.[3]

Avoid contact with eyes, skin, and clothing.[3]

Minimize dust generation and accumulation.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Keep the container tightly closed when not in use.[3]

3.2. Experimental Protocol: In Vitro Anti-Inflammatory Assay

The following is a general protocol for assessing the anti-inflammatory activity of Lambertellin
in RAW 264.7 macrophage cells, based on published research.[2]

Cell Culture: Culture RAW 264.7 macrophage cells in an appropriate medium and conditions.

Plating: Seed the cells in 96-well plates at a suitable density and allow them to adhere

overnight.
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Treatment:

Prepare a stock solution of Lambertellin in a suitable solvent (e.g., DMSO).

Treat the cells with varying concentrations of Lambertellin for a predetermined pre-

incubation period.

Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS) to the cell

culture medium.

Incubation: Incubate the cells for a specified period to allow for the inflammatory response

and the effect of Lambertellin to occur.

Analysis:

Measure the production of nitric oxide (NO) in the cell culture supernatant using the Griess

reagent.

Assess the expression of pro-inflammatory markers such as iNOS and COX-2 via

methods like Western blotting or qPCR.

Determine cell viability using an MTT assay to rule out cytotoxic effects.

Disposal Plan
Dispose of Lambertellin and any contaminated materials in accordance with local, state, and

federal regulations. In the absence of specific guidelines for Lambertellin, follow the general

procedures for chemical waste disposal.

Solid Waste:

Collect unused Lambertellin powder and any contaminated disposable labware (e.g.,

pipette tips, gloves) in a designated hazardous waste container.

The container must be properly labeled as hazardous waste.

Liquid Waste:
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Solutions containing Lambertellin should be collected in a designated hazardous waste

container for liquid chemical waste.

Do not dispose of solutions containing Lambertellin down the drain.[4]

Contaminated Items:

Lab coats and other reusable protective equipment that become contaminated should be

decontaminated before reuse or disposed of as hazardous waste.[3]

Signaling Pathway Diagram
The following diagram illustrates the inhibitory effect of Lambertellin on the MAPK and NF-κB

signaling pathways in response to an inflammatory stimulus like LPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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